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Cat. No.: B093542 Get Quote

An In-depth Technical Guide to Sodium Naphthionate

Introduction
Sodium naphthionate, also known as sodium 4-amino-1-naphthalenesulfonate, is a

sulfonated aromatic amine salt derived from naphthalene.[1] It is a key intermediate in the

chemical industry, primarily utilized in the synthesis of azo dyes, pigments, and optical

brighteners.[1][2][3] Its chemical structure, featuring both an amino group and a sulfonic acid

sodium salt on a naphthalene ring, makes it highly reactive for diazotization and coupling

reactions, which are fundamental processes in the manufacturing of a wide range of colorants.

[2] This guide provides a comprehensive overview of its chemical and physical properties,

applications, and relevant experimental protocols for researchers, scientists, and professionals

in drug development.

Molecular and Chemical Properties
Sodium naphthionate is typically a white to off-white, pinkish, or grayish crystalline powder.[4]

[5][6] It is soluble in water and has a melting point reported to be above 280°C, at which it

decomposes.[2][6][7][8]

Core Molecular Data
The fundamental molecular properties of sodium naphthionate are summarized below.
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Property Value Source(s)

Molecular Formula C₁₀H₈NNaO₃S [3][4][9][10][11]

Molecular Weight 245.23 g/mol [2][3][9][12][13]

CAS Number 130-13-2 [4][9][12]

EC Number 204-975-5 [9][13]

Synonyms and Identifiers
Sodium naphthionate is known by several alternative names in literature and commerce.

Type Identifier

IUPAC Name sodium 4-aminonaphthalene-1-sulfonate

Common Synonyms

Sodium 4-amino-1-naphthalenesulfonate,

Naphthionine, Sodium 1-naphthylamine-4-

sulfonate, 4-Amino-1-naphthalenesulfonic acid

sodium salt, Naphthionic Acid Sodium Salt

InChI

InChI=1S/C10H9NO3S.Na/c11-9-5-6-

10(15(12,13)14)8-4-2-1-3-7(8)9;/h1-6H,11H2,

(H,12,13,14);/q;+1/p-1

SMILES
C1=CC=C2C(=C1)C(=CC=C2S(=O)(=O)[O-])N.

[Na+]

Source:[9]

Physical and Chemical Specifications
The following table outlines typical specifications for commercial grades of sodium
naphthionate.
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Parameter Specification Source(s)

Appearance
Off-white, pink, or grey

crystalline powder
[2][4][5][6][11]

Purity / Assay ≥ 75% - 98% [2][4][5][10]

Melting Point >280-300 °C (decomposes) [2][7][8][13]

Solubility in Water Soluble [1][2][6][8][14]

pH (1% aqueous solution) 6.0 - 8.5 [2]

Insoluble Matter ≤ 0.1% - 0.2% [2][4][5]

Moisture Content ≤ 1.0% (LOD) [2]

Applications in Research and Industry
The primary application of sodium naphthionate is as a versatile intermediate in chemical

synthesis.

Dye and Pigment Manufacturing: It is a crucial precursor for producing a variety of acidic and

direct azo dyes, which are used extensively in the textile, leather, and paper industries to

impart vibrant and lasting colors such as reds, oranges, and browns.[1][2][3]

Optical Brighteners: It serves as a starting material in the synthesis of optical brightening

agents, which are used to enhance the whiteness of paper and textiles.[1][2]

Chemical Synthesis: Beyond dyes, it is a reactant in various industrial and research settings

for coupling and diazotization reactions.[2] It can be used to prepare other chemical

reagents, such as 1-bromo-4-naphthalenesulfonic acid, which is used in capillary

electrophoresis for peptide detection.[13]

Medical Antidote: It has been cited for use as an antidote for nitrite and iodine poisoning.[7]

[8][11]

The role of sodium naphthionate as a foundational block in the synthesis of azo dyes is

depicted in the following logical diagram.
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Logical Flow of Azo Dye Synthesis
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Caption: Azo dye synthesis pathway starting from sodium naphthionate.

Experimental Protocols
Detailed experimental procedures involving sodium naphthionate are often proprietary or

described within patent literature. Below is a generalized protocol for a sulfonation reaction

using sodium naphthionate as the starting material, based on procedures described in patent

filings for the synthesis of specialty chemicals.[15]

Objective: Preparation of 1-aminonaphthalene-2,4,7-trisulphonic acid.

Materials:
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Sodium naphthionate

Anhydrous sulfuric acid

65% Oleum (fuming sulfuric acid)

Sodium sulfate

Water

Procedure:

Charging the Reactor: In a suitable reaction vessel, introduce 500g of anhydrous sulfuric

acid.

Addition of Reactants: While stirring at 40-50°C, add 245g (1 mole) of sodium naphthionate
followed by 35.5g of sodium sulfate. Maintain stirring for 15 minutes.

Sulfonation: Add 248g of 65% oleum dropwise over 30 minutes.

Further Reaction: Add another 35.5g of sodium sulfate and heat the mixture to 100°C.

Hydrolysis: After the reaction is complete, pour the mixture into 510g of water and hydrolyze

at 155°C for 5 hours with continuous stirring.

Work-up: Upon completion of hydrolysis, add more water to precipitate the product. The

mixture is then cooled, and the precipitate is filtered, washed with water, and dried to yield

the final product.

The workflow for this experimental protocol can be visualized as follows.
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Experimental Workflow: Sulfonation of Sodium Naphthionate
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Caption: Workflow for the synthesis of a trisulphonic acid derivative.
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Safety and Handling
Sodium naphthionate is classified as an irritant.[9] It can cause skin irritation (H315), serious

eye irritation (H319), and may cause respiratory irritation (H335).[12]

Handling Precautions:

Use in a well-ventilated area.[12]

Avoid breathing dust, fumes, or vapors.[12]

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a dust mask.[2][16]

Wash hands thoroughly after handling.[12]

Storage:

Store in a cool, dry, well-ventilated place.[7][16]

Keep containers tightly closed to protect from moisture.[2][16][17]

First Aid Measures:

Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and

easy to do. Continue rinsing and seek medical attention.[12][17]

Skin: Wash off with soap and plenty of water.[12][17]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[12][17]

Ingestion: Rinse mouth with water and consult a physician.[12][17]

This technical guide provides a summary of the key properties and applications of sodium
naphthionate, intended to support professionals in research and development. For detailed

safety information, always refer to the specific Safety Data Sheet (SDS) provided by the

supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b093542#sodium-naphthionate-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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